Cas no 702665-80-3 (ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)butanoate)

• Product Name: ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)butanoate
• CAS No: 702665-80-3
• MF: C₁₄H₂₀N₂O₃S₂
• MW: 328.450201034546
• CID: 6298465
• PubChem ID: 4058725
• Update Time: 2025-07-17

ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)butanoate
• SR-01000124115-1
• F0612-0071
• AKOS024587392
• ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate
• ethyl 2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)butanoate
• EU-0024889
• ethyl 2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]butanoate
• 702665-80-3
• SR-01000124115

• Inchi： 1S/C14H20N2O3S2/c1-5-10(13(18)19-6-2)21-14-15-9-7-8(3)20-11(9)12(17)16(14)4/h8,10H,5-7H2,1-4H3
• InChI Key： TWCMSFGHQBGZPJ-UHFFFAOYSA-N
• SMILES： S1C2C(N(C)C(=NC=2CC1C)SC(C(=O)OCC)CC)=O

Computed Properties

• Exact Mass: 328.09153485g/mol
• Monoisotopic Mass: 328.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Additional information on ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)butanoate

Introduction to ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate (CAS No. 702665-80-3)

Ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate (CAS No. 702665-80-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate is characterized by a thienopyrimidine core linked to an ester group through a sulfanyl bridge. The presence of the thienopyrimidine moiety imparts significant biological activity to the molecule, while the ester group and the sulfanyl linkage contribute to its solubility and pharmacokinetic properties. These structural elements collectively enhance the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the multifaceted biological activities of thienopyrimidine derivatives. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with a thienopyrimidine scaffold exhibit potent antiviral and anticancer properties. Specifically, ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate has shown promising results in inhibiting viral replication and inducing apoptosis in cancer cells. These findings underscore the compound's potential as a therapeutic agent for treating viral infections and cancer.

In addition to its antiviral and anticancer activities, ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD) are major health concerns worldwide. Studies have shown that thienopyrimidine derivatives can modulate inflammatory pathways by inhibiting key enzymes and cytokines involved in the inflammatory response. This makes ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate a potential candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of ethyl 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)butanoate have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it suitable for further development as an oral medication. Additionally, the compound's stability under physiological conditions ensures that it remains active in the body for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2-{(3R)-1-(benzoyl)-1-(cyclopropylmethyl)-5-fluoro-pyrrolidinyl}-1-methoxy-butane. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

In conclusion, ethyl 2-{(3R)-1-(benzoyl)-1-(cyclopropylmethyl)-5-fluoro-pyrrolidinyl}-1-methoxy-butane (CAS No. 702665-80-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, ethyl 2-{(3R)-1-(benzoyl)-1-(cyclopropylmethyl)-5-fluoro-pyrrolidinyl}-1-methoxy-butane is poised to play a significant role in advancing medical treatments for various diseases.